Cas no 60986-88-1 (N,5-dimethyl-3-phenyl-1,2-oxazole-4-carboxamide)

• Product Name: N,5-dimethyl-3-phenyl-1,2-oxazole-4-carboxamide
• CAS No: 60986-88-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 953814
• PubChem ID: 4104650
• Update Time: 2025-04-19

N,5-dimethyl-3-phenyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,5-dimethyl-3-phenyl-1,2-oxazole-4-carboxamide
• N,5-dimethyl-3-phenyl-isoxazole-4-carboxamide
• 4-isoxazolecarboxamide, N,5-dimethyl-3-phenyl-
• DB-335200
• Z30270981
• InChI=1/C12H12N2O2/c1-8-10(12(15)13-2)11(14-16-8)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,13,15
• 60986-88-1
• N,5-DIMETHYL-3-PHENYL-4-ISOXAZOLECARBOXAMIDE
• SCHEMBL352886
• DTXSID00399365
• 3-phenyl-5,N-dimethyl-isoxazole-4-carboxamide
• n,5-dimethyl-3-phenylisoxazole-4-carboxamide
• AKOS001222746
• 3-phenyl-N,5-dimethyl- isoxazole-4-carboxamide
• 3-phenyl-N,5-dimethyl-isoxazole-4-carboxamide
• 5-methyl-3-phenyl-isoxazole-4-carboxylic acid methylamide
• N,5 -dimethyl-3-phenyl-isoxazole-4-carboxamide
• DCKOQOHEZADEJX-UHFFFAOYSA-N

• Inchi： 1S/C12H12N2O2/c1-8-10(12(15)13-2)11(14-16-8)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,13,15)
• InChI Key： DCKOQOHEZADEJX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC)=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13